Cas no 931-00-0 (Octahydropyrrolo[3,4-b]pyrrole)

• Product Name: Octahydropyrrolo[3,4-b]pyrrole
• CAS No: 931-00-0
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 1011985
• PubChem ID: 11815320
• Update Time: 2025-04-20

Octahydropyrrolo[3,4-b]pyrrole Chemical and Physical Properties

Names and Identifiers

• Octahydropyrrolo[3,4-b]pyrrole
• 1,2,3,3a,4,5,6,6a-octahydropyrrolo[2,3-c]pyrrole
• Octahydro-pyrrolo[3,4-B]pyrrole
• 931-00-0
• YETODIXQMRZKEG-UHFFFAOYSA-N
• AKOS006304990
• octahydropyrrolo[2,3-c]pyrrole
• SCHEMBL368117
• CS-0046550
• 2,7-diazabicyclo[3.3.0]octane
• DTXSID60473357
• DB-096811
• 828928-27-4
• Pyrrolo[3,4-b]pyrrole, octahydro-, (3aR,6aR)-rel-
• (3aS,6aS)-1,2,3,3a,4,5,6,6a-octahydropyrrolo[2,3-c]pyrrole
• 1867866-92-9

• Inchi： 1S/C6H12N2/c1-2-8-6-4-7-3-5(1)6/h5-8H,1-4H2
• InChI Key： YETODIXQMRZKEG-UHFFFAOYSA-N
• SMILES： N1CCC2CNCC12

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines